N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methylbenzamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-4-methylbenzamide
• InChI: InChI=1S/C23H28N2O3/c1-15(2)13-25-19-12-18(24-21(26)17-8-6-16(3)7-9-17)10-11-20(19)28-14-23(4,5)22(25)27/h6-12,15H,13-14H2,1-5H3,(H,24,26)
• InChI Key: HTRGQYVNRQDBJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC(C)C)(C)C
• Molecular Formula: C23H28N2O3
• Molecular Weight: 380.5 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C23H28N2O3 and its molecular weight is 380.488. The purity is usually 95%.
BenchChem offers high-quality N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Nanoparticle Delivery Systems in Agriculture

• Research Focus : Utilization in the agricultural sector, specifically in the prevention and control of fungal diseases. The study focused on the use of solid lipid nanoparticles and polymeric nanocapsules for carrying fungicides, highlighting the potential for improved delivery and reduced environmental toxicity.
• Key Findings : Encapsulation of fungicides in nanoparticles altered their release profiles and reduced their toxicity, offering new strategies for plant disease treatment and prevention.
• Reference : Campos et al., 2015

• Research Focus : The chemical synthesis of metabolites related to certain medical compounds, which can be crucial for understanding drug metabolism and designing new therapeutics.
• Key Findings : This study presents methods for enantioselectively synthesizing optical isomers of specific metabolites, contributing to the broader field of medicinal chemistry and drug development.
• Reference : Matsubara et al., 2000

• Research Focus : Development of potent serotonin-3 receptor antagonists, which are crucial in addressing various neurological and gastrointestinal disorders.
• Key Findings : Structure-activity relationship studies led to the discovery of specific compounds exhibiting strong antagonistic activity, contributing to the development of effective treatments for related health conditions.
• Reference : Harada et al., 1995